Cas no 397291-10-0 (2-(4-amino-5-propyl-4H-1,2,4-triazol-3-yl)sulfanylacetic Acid)

• Product Name: 2-(4-amino-5-propyl-4H-1,2,4-triazol-3-yl)sulfanylacetic Acid
• CAS No: 397291-10-0
• MF: C₇H₁₂N₄O₂S
• MW: 216.260779380798
• MDL: MFCD03035805
• CID: 3049187
• PubChem ID: 4639375
• Update Time: 2025-07-19

2-(4-amino-5-propyl-4H-1,2,4-triazol-3-yl)sulfanylacetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-[(4-amino-5-propyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetic acid
• [(4-amino-5-propyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetic acid
• CS-0239598
• STL264788
• 397291-10-0
• 2-[(4-amino-5-propyl-4H-1,2,4-triazol-3-yl)sulfanyl]aceticacid
• 2-((4-amino-5-propyl-4H-1,2,4-triazol-3-yl)sulfanyl)acetic acid
• IDI1_009966
• SR-01000009357
• AKOS002221466
• 982-136-9
• HMS1422P09
• EN300-215842
• IFLab1_003859
• SR-01000009357-1
• Z367664906
• XQA29110
• 2-[(4-amino-5-propyl-1,2,4-triazol-3-yl)sulfanyl]acetic acid
• 2-(4-amino-5-propyl-4H-1,2,4-triazol-3-yl)sulfanylacetic Acid

• MDL： MFCD03035805
• Inchi： 1S/C7H12N4O2S/c1-2-3-5-9-10-7(11(5)8)14-4-6(12)13/h2-4,8H2,1H3,(H,12,13)
• InChI Key： MMMSXTGJVFHQHI-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)C1=NN=C(CCC)N1N

Computed Properties

• Exact Mass: 216.06809681Da
• Monoisotopic Mass: 216.06809681Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 119Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers